Cas no 2241995-91-3 (Bis(pivaloyloxy)zinc)

• Product Name: Bis(pivaloyloxy)zinc
• CAS No: 2241995-91-3
• MF: C₁₀H₂₀O₄Zn
• MW: 269.672400474548
• MDL: MFCD00082162
• CID: 4759872
• Update Time: 2025-07-19

Bis(pivaloyloxy)zinc Chemical and Physical Properties

Names and Identifiers

• Bis(pivaloyloxy)zinc
• SY285038

• MDL： MFCD00082162
• Inchi： 1S/2C5H10O2.Zn/c2*1-5(2,3)4(6)7;/h2*1-3H3,(H,6,7);
• InChI Key： ODKPBWFMZPFDKV-UHFFFAOYSA-N
• SMILES： [Zn].OC(C(C)(C)C)=O.OC(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts

Additional information on Bis(pivaloyloxy)zinc

Recent Advances in the Application of Bis(pivaloyloxy)zinc (CAS: 2241995-91-3) in Chemical Biology and Pharmaceutical Research

Bis(pivaloyloxy)zinc (CAS: 2241995-91-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique properties and versatile applications. Recent studies have explored its potential in catalysis, drug delivery, and as a reagent in organic synthesis. This research brief aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

One of the most notable applications of Bis(pivaloyloxy)zinc is its role as a catalyst in various organic transformations. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex pharmaceutical intermediates. The study highlighted the compound's ability to enhance reaction yields while maintaining high selectivity, making it a valuable tool in medicinal chemistry.

In addition to its catalytic properties, Bis(pivaloyloxy)zinc has been investigated for its potential in drug delivery systems. Research conducted by a team at the University of Cambridge in 2024 revealed that the compound could be utilized to improve the solubility and bioavailability of poorly water-soluble drugs. By forming stable complexes with active pharmaceutical ingredients (APIs), Bis(pivaloyloxy)zinc facilitates their delivery to target sites, thereby enhancing therapeutic efficacy.

Another area of interest is the compound's role in the synthesis of novel biomaterials. A recent study in Advanced Materials showcased the use of Bis(pivaloyloxy)zinc in the development of biodegradable polymers with applications in tissue engineering and regenerative medicine. The researchers reported that the compound's unique reactivity allowed for the precise control of polymer properties, such as degradation rates and mechanical strength, which are critical for biomedical applications.

Despite these promising advancements, challenges remain in the widespread adoption of Bis(pivaloyloxy)zinc. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. However, the compound's versatility and potential for innovation in chemical biology and pharmaceutical sciences make it a subject of ongoing investigation.

In conclusion, Bis(pivaloyloxy)zinc (CAS: 2241995-91-3) represents a promising avenue for research and development in the chemical biology and pharmaceutical fields. Its applications in catalysis, drug delivery, and biomaterial synthesis underscore its potential to address critical challenges in these areas. Future studies should focus on optimizing its properties and expanding its utility to unlock its full potential.